Cas no 878118-29-7 (6-chloro-N-(3,4-dihydro-2H-1-benzothiopyran-4-yl)pyridine-3-sulfonamide)
6-chloro-N-(3,4-dihydro-2H-1-benzothiopyran-4-yl)pyridine-3-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 878118-29-7
- 6-chloro-N-(3,4-dihydro-2H-thiochromen-4-yl)pyridine-3-sulfonamide
- 6-chloro-N-(3,4-dihydro-2H-1-benzothiopyran-4-yl)pyridine-3-sulfonamide
- MLS001177332
- Z74738877
- DTXSID101324268
- CHEMBL1718632
- SMR000589957
- AKOS008981048
- HMS2915K12
- EN300-17979686
-
- Inchi: 1S/C14H13ClN2O2S2/c15-14-6-5-10(9-16-14)21(18,19)17-12-7-8-20-13-4-2-1-3-11(12)13/h1-6,9,12,17H,7-8H2
- InChI Key: WUADVYACXXMLGT-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C=N1)S(NC1C2C=CC=CC=2SCC1)(=O)=O
Computed Properties
- Exact Mass: 340.0106977g/mol
- Monoisotopic Mass: 340.0106977g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 454
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 92.7Ų
6-chloro-N-(3,4-dihydro-2H-1-benzothiopyran-4-yl)pyridine-3-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-17979686-0.05g |
878118-29-7 | 90% | 0.05g |
$768.0 | 2023-09-19 | ||
| Enamine | EN300-17979686-0.1g |
878118-29-7 | 90% | 0.1g |
$804.0 | 2023-09-19 | ||
| Enamine | EN300-17979686-0.25g |
878118-29-7 | 90% | 0.25g |
$840.0 | 2023-09-19 | ||
| Enamine | EN300-17979686-0.5g |
878118-29-7 | 90% | 0.5g |
$877.0 | 2023-09-19 | ||
| Enamine | EN300-17979686-1g |
878118-29-7 | 90% | 1g |
$914.0 | 2023-09-19 | ||
| Enamine | EN300-17979686-2.5g |
878118-29-7 | 90% | 2.5g |
$1791.0 | 2023-09-19 | ||
| Enamine | EN300-17979686-5g |
878118-29-7 | 90% | 5g |
$2650.0 | 2023-09-19 | ||
| Enamine | EN300-17979686-10g |
878118-29-7 | 90% | 10g |
$3929.0 | 2023-09-19 |
6-chloro-N-(3,4-dihydro-2H-1-benzothiopyran-4-yl)pyridine-3-sulfonamide Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 6-chloro-N-(3,4-dihydro-2H-1-benzothiopyran-4-yl)pyridine-3-sulfonamide
Introduction to 6-Chloro-N-(3,4-dihydro-2H-1-benzothiopyran-4-yl)pyridine-3-sulfonamide (CAS No. 878118-29-7)
6-Chloro-N-(3,4-dihydro-2H-1-benzothiopyran-4-yl)pyridine-3-sulfonamide (CAS No. 878118-29-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a sulfonamide derivative with a unique structural framework that includes a benzothiopyran moiety and a chlorinated pyridine ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various therapeutic applications.
The benzothiopyran scaffold is known for its diverse biological activities, including anti-inflammatory, antitumor, and neuroprotective effects. The chlorinated pyridine ring, on the other hand, contributes to the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. The sulfonamide group, a common functional group in many drugs, is known for its ability to form hydrogen bonds and interact with specific protein targets, enhancing the compound's binding affinity and selectivity.
Recent studies have highlighted the potential of 6-Chloro-N-(3,4-dihydro-2H-1-benzothiopyran-4-yl)pyridine-3-sulfonamide in the treatment of various diseases. One notable area of research is its application in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. In vitro and in vivo studies have shown that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.
In addition to its neuroprotective properties, 6-Chloro-N-(3,4-dihydro-2H-1-benzothiopyran-4-yl)pyridine-3-sulfonamide has also been investigated for its anti-inflammatory and antitumor activities. Preclinical studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models of inflammatory diseases such as rheumatoid arthritis. Furthermore, preliminary data suggest that this compound may have potential as an anticancer agent by inducing apoptosis in cancer cells and inhibiting tumor growth.
The pharmacokinetic profile of 6-Chloro-N-(3,4-dihydro-2H-1-benzothiopyran-4-yl)pyridine-3-sulfonamide has been extensively studied to optimize its therapeutic potential. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and has a relatively long half-life, which allows for once-daily dosing regimens. Its high lipophilicity facilitates its distribution to target tissues, including the brain.
To further enhance its therapeutic efficacy and safety profile, researchers are exploring various prodrug strategies and drug delivery systems. For example, nanoparticle-based delivery systems have been developed to improve the solubility and bioavailability of 6-Chloro-N-(3,4-dihydro-2H-1-benzothiopyran-4-yl)pyridine-3-sulfonamide, thereby reducing systemic side effects and increasing local concentrations at the target site.
Clinical trials are currently underway to evaluate the safety and efficacy of 6-Chloro-N-(3,4-dihydro-2H-1-benzothiopyran-4-yl)pyridine-3-sulfonamide in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and a favorable safety profile. Ongoing phase II trials are focusing on specific indications such as Alzheimer's disease and rheumatoid arthritis.
In conclusion, 6-Chloro-N-(3,4-dihydro-2H-1-benzothiopyran-4-yl)pyridine-3-sulfonamide (CAS No. 878118-29-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the pharmaceutical industry. As research continues to advance our understanding of this compound's mechanisms of action and clinical utility, it holds great promise for improving patient outcomes in various diseases.
878118-29-7 (6-chloro-N-(3,4-dihydro-2H-1-benzothiopyran-4-yl)pyridine-3-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)